Cas no 1260888-13-8 (Methyl 6-aminoimidazo[1,2-a]pyrimidine-7-carboxylate)
Methyl 6-aminoimidazo[1,2-a]pyrimidine-7-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 6-aminoimidazo[1,2-a]pyrimidine-7-carboxylate
- Methyl6-aminoimidazo[1,2-a]pyrimidine-7-carboxylate
- DTXSID30857620
- 1260888-13-8
-
- Inchi: 1S/C8H8N4O2/c1-14-7(13)6-5(9)4-12-3-2-10-8(12)11-6/h2-4H,9H2,1H3
- InChI Key: TWGBNUTXBGHCBY-UHFFFAOYSA-N
- SMILES: O(C)C(C1C(=CN2C=CN=C2N=1)N)=O
Computed Properties
- Exact Mass: 192.06472551g/mol
- Monoisotopic Mass: 192.06472551g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 235
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 82.5Ų
Methyl 6-aminoimidazo[1,2-a]pyrimidine-7-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM167197-1g |
methyl 6-aminoimidazo[1,2-a]pyrimidine-7-carboxylate |
1260888-13-8 | 95% | 1g |
$*** | 2023-03-30 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1805483-1g |
Methyl 6-aminoimidazo[1,2-a]pyrimidine-7-carboxylate |
1260888-13-8 | 98% | 1g |
¥9236.00 | 2024-08-09 |
Methyl 6-aminoimidazo[1,2-a]pyrimidine-7-carboxylate Related Literature
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
Additional information on Methyl 6-aminoimidazo[1,2-a]pyrimidine-7-carboxylate
Methyl 6-aminoimidazo[1,2-a]pyrimidine-7-carboxylate: A Comprehensive Overview
Methyl 6-aminoimidazo[1,2-a]pyrimidine-7-carboxylate (CAS No. 1260888-13-8) is a compound of significant interest in the field of organic chemistry and pharmacology. This compound belongs to the class of imidazo[1,2-a]pyrimidines, which are known for their diverse biological activities and potential applications in drug discovery. The structure of Methyl 6-aminoimidazo[1,2-a]pyrimidine-7-carboxylate consists of a pyrimidine ring fused with an imidazole ring, with a methyl ester group attached at the 7-position and an amino group at the 6-position. These functional groups contribute to its unique chemical properties and biological interactions.
Recent studies have highlighted the importance of Methyl 6-aminoimidazo[1,2-a]pyrimidine-7-carboxylate in various therapeutic areas. For instance, research has shown that this compound exhibits potent anti-tumor activity by targeting specific oncogenic pathways. The amino group at the 6-position plays a critical role in its ability to interact with proteins involved in cell proliferation and apoptosis. Additionally, the methyl ester group enhances its solubility and bioavailability, making it a promising candidate for drug delivery systems.
The synthesis of Methyl 6-aminoimidazo[1,2-a]pyrimidine-7-carboxylate involves a multi-step process that includes nucleophilic substitution and cyclization reactions. The use of advanced synthetic techniques has enabled chemists to optimize the yield and purity of this compound. Furthermore, computational methods such as molecular docking have been employed to study its binding affinity with various biological targets, providing valuable insights into its mechanism of action.
In terms of applications, Methyl 6-aminoimidazo[1,2-a]pyrimidine-7-carboxylate has shown potential in the development of anti-viral agents. Its ability to inhibit viral replication enzymes makes it a valuable tool in combating emerging infectious diseases. Moreover, this compound has been explored as a lead molecule for designing novel antibiotics due to its unique structure and bioactivity.
The structural versatility of Methyl 6-aminoimidazo[1,2-a]pyrimidine-7-carboxylate allows for further modifications to enhance its pharmacokinetic properties. For example, substituting the methyl ester group with other functional groups could improve its stability and efficacy in vivo. Such modifications are currently being investigated in preclinical studies to evaluate their therapeutic potential.
In conclusion, Methyl 6-aminoimidazo[1,2-a]pyrimidine-7-carboxylate (CAS No. 1260888-13-8) is a compound with immense potential in the field of medicinal chemistry. Its unique structure and diverse biological activities make it a valuable asset in drug discovery and development. As research continues to uncover new applications for this compound, it is expected to play a pivotal role in advancing therapeutic interventions for various diseases.
1260888-13-8 (Methyl 6-aminoimidazo[1,2-a]pyrimidine-7-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)